3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H20N2O4/c1-21(13-7-5-4-6-8-13)19(22)18-12-16(20-25-18)15-11-14(23-2)9-10-17(15)24-3/h4-11,18H,12H2,1-3H3
• InChI Key: DVIYKWCDJDZXHX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2CC(=NO2)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide, also known as DOI, is a synthetic compound that acts as a selective agonist for the serotonin 5-HT2A receptor. It is commonly used in scientific research to study the mechanism of action of hallucinogenic drugs and to investigate the role of the 5-HT2A receptor in various physiological processes.

Mechanism of Action

3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide acts as a selective agonist for the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the 5-HT2A receptor by 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide leads to the activation of various intracellular signaling pathways, including the phospholipase C pathway and the arachidonic acid pathway. These pathways ultimately lead to the modulation of neurotransmitter release and the regulation of various physiological processes.
Biochemical and Physiological Effects
3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide has been shown to induce a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the alteration of synaptic plasticity, and the regulation of gene expression. Additionally, 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide has been shown to induce changes in heart rate and blood pressure, as well as alterations in body temperature and motor activity.

Advantages and Limitations for Lab Experiments

3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide has several advantages as a research tool, including its high selectivity for the 5-HT2A receptor and its ability to induce hallucinations and alter perception. However, 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide also has several limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide, including the investigation of its potential therapeutic benefits for various psychiatric disorders, the development of more selective and potent agonists for the 5-HT2A receptor, and the investigation of the role of the 5-HT2A receptor in various physiological processes. Additionally, further research is needed to understand the long-term effects of 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide use and to develop safer and more effective research tools for studying the neural basis of consciousness.

Scientific Research Applications

3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide is commonly used in scientific research to study the mechanism of action of hallucinogenic drugs and to investigate the role of the 5-HT2A receptor in various physiological processes. 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide has been shown to induce hallucinations and alter perception, making it a useful tool for understanding the neural basis of consciousness. Additionally, 3-(2,5-dimethoxyphenyl)-N-methyl-N-phenyl-4,5-dihydro-5-isoxazolecarboxamide has been shown to have potential therapeutic benefits for various psychiatric disorders, including depression and anxiety.